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Compound of Interest

Compound Name: SPR719

Cat. No.: B3027779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro potency of SPR719, the active

moiety of the oral prodrug SPR720, against the three subspecies of Mycobacterium abscessus:

M. abscessus subsp. abscessus, M. abscessus subsp. massiliense, and M. abscessus subsp.

bolletii. The data presented is compiled from published experimental studies to assist

researchers and drug development professionals in evaluating the potential of SPR720 as a

therapeutic agent for infections caused by these challenging nontuberculous mycobacteria.

Data Summary: In Vitro Potency of SPR719
The in vitro activity of SPR719 against clinical isolates of M. abscessus subspecies has been

evaluated using the broth microdilution method to determine the Minimum Inhibitory

Concentration (MIC). The MIC is the lowest concentration of an antimicrobial drug that prevents

visible growth of a microorganism.

The available data indicates that SPR719 demonstrates activity against all three subspecies of

M. abscessus. One study involving 53 clinical isolates of the M. abscessus complex reported a

consistent MIC50 value of 2 µg/mL across M. abscessus subsp. abscessus, M. abscessus

subsp. massiliense, and a hybrid subspecies[1]. The MIC50 represents the concentration of a

drug that inhibits the growth of 50% of the tested isolates.
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Further studies have provided MIC90 and Minimum Bactericidal Concentration (MBC)90

values, which represent the concentrations required to inhibit and kill 90% of the isolates,

respectively. These values for M. abscessus subsp. abscessus and M. abscessus subsp.

massiliense are detailed in the table below.

Subspeci
es

Number
of
Isolates

MIC
Range
(µg/mL)

MIC50
(µg/mL)

MIC90
(µg/mL)

MBC
Range
(µg/mL)

MBC90
(µg/mL)

M.

abscessus

subsp.

abscessus

Not

Specified
0.125–8

Not

Specified
4 0.5–16 8

M.

abscessus

subsp.

massiliens

e

Not

Specified

Not

Specified

Not

Specified
2

Not

Specified
4

Note: Data is compiled from multiple sources. "Not Specified" indicates that the specific value

was not provided in the cited literature for that subspecies.

Experimental Protocols
The determination of SPR719's in vitro potency against M. abscessus subspecies is primarily

conducted using the broth microdilution method, adhering to the guidelines established by the

Clinical and Laboratory Standards Institute (CLSI), specifically document M24-A2[1][2].

Key Methodological Steps:

Isolate Preparation: Pure cultures of M. abscessus subspecies are grown on appropriate

agar, such as Middlebrook 7H11 agar, and incubated at 30°C for 5-7 days[3].

Inoculum Preparation: A bacterial suspension equivalent to a 0.5 McFarland standard is

prepared from the agar growth in a sterile liquid such as water with borosilicate beads[3].
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Broth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended medium

for susceptibility testing of rapidly growing mycobacteria[1][2].

Drug Dilution: SPR719 is serially diluted in the CAMHB within 96-well microtiter plates to

achieve a range of concentrations.

Inoculation: The prepared bacterial suspension is diluted and added to each well of the

microtiter plate containing the drug dilutions.

Incubation: The plates are incubated at a specified temperature, typically 30°C, for a period

of 3-5 days[3][4].

MIC Determination: Following incubation, the MIC is visually determined as the lowest

concentration of SPR719 that completely inhibits the visible growth of the mycobacteria[3].

Preparation

Assay AnalysisBacterial Isolate Culture Inoculum Preparation (0.5 McFarland)

Inoculate Microtiter Plate

SPR719 Serial Dilution

Incubate at 30°C for 3-5 days Visual Reading of Growth Determine MIC
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Experimental workflow for MIC determination.

Mechanism of Action: Inhibition of DNA Gyrase
SPR719 exerts its antimycobacterial effect by targeting a crucial enzyme for bacterial DNA

replication and repair: DNA gyrase (GyrB)[5][6]. Specifically, SPR719 is a novel

aminobenzimidazole that inhibits the ATPase activity of the GyrB subunit[5]. This mechanism is

distinct from that of fluoroquinolones, which target the GyrA subunit of DNA gyrase. By

inhibiting the ATPase function of GyrB, SPR719 prevents the ATP-dependent negative
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supercoiling of DNA, a process essential for various cellular functions, including DNA

replication, transcription, and repair. This ultimately leads to the inhibition of bacterial growth.
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Mechanism of action of SPR719.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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